2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide

• Molecular Formula: C8H9ClFNO2S
• Molecular Weight: 237.68 g/mol
• IUPAC Name: 2-chloro-N-ethyl-5-fluorobenzenesulfonamide
• InChI: InChI=1S/C8H9ClFNO2S/c1-2-11-14(12,13)8-5-6(10)3-4-7(8)9/h3-5,11H,2H2,1H3
• InChI Key: AMBPAAHGYXDXMP-UHFFFAOYSA-N
• Canonical SMILES: CCNS(=O)(=O)C1=C(C=CC(=C1)F)Cl

Description

2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide is a benzenesulfonamide derivative characterized by a chlorine substituent at position 2, a fluorine atom at position 5, and an ethyl group attached to the sulfonamide nitrogen. This compound belongs to the sulfonamide class, known for diverse applications in pharmaceuticals, agrochemicals, and materials science. The chlorine and fluorine substituents confer distinct electronic and steric properties, influencing reactivity, solubility, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide typically involves the reaction of 2-chloro-5-fluorobenzenesulfonyl chloride with ethylamine. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve refluxing the reactants in an organic solvent like dichloromethane or toluene.

Industrial Production Methods

In an industrial setting, the production of 2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide can be scaled up by using continuous flow reactors. This allows for better control over reaction conditions and improved yields. The use of automated systems also ensures consistent product quality and reduces the risk of human error.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide can undergo various types of chemical reactions, including:

Nucleophilic substitution: The chlorine atom can be replaced by other nucleophiles, such as amines or thiols.

Oxidation: The sulfonamide group can be oxidized to form sulfonic acids.

Reduction: The nitro group (if present) can be reduced to an amine.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium azide, potassium thiocyanate, and primary amines. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate or hydrogen peroxide can be used under acidic or basic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or chemical reduction using tin(II) chloride in hydrochloric acid.

Major Products Formed

Nucleophilic substitution: Products include azido, thiocyanato, or amino derivatives of the original compound.

Oxidation: The major product is the corresponding sulfonic acid.

Reduction: The major product is the corresponding amine derivative.

Scientific Research Applications

2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules. Its unique functional groups make it a versatile intermediate in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent. Its sulfonamide group is known to exhibit antibacterial properties, making it a candidate for drug development.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide is not fully understood, but it is believed to involve the inhibition of enzymes that are essential for bacterial growth and survival. The sulfonamide group mimics the structure of para-aminobenzoic acid (PABA), a substrate for the enzyme dihydropteroate synthase. By competitively inhibiting this enzyme, the compound prevents the synthesis of folic acid, which is crucial for bacterial DNA replication and cell division.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Reactivity and Bioactivity

N-Substituted Benzenesulfonamides

• N-Substituted-(5-chloro-2-methoxyphenyl)benzenesulfonamide (): Substituents: Methoxy (position 2), chlorine (position 5), and variable N-substituents. Bioactivity: Demonstrated antimicrobial properties, suggesting sulfonamides with halogen and methoxy groups may enhance biological activity .

N-(2-Aminoethyl)-2-fluoro-5-methylbenzene-1-sulfonamide hydrochloride ():

• Substituents: Fluorine (position 2), methyl (position 5), and a charged aminoethyl group.
• Properties: The hydrochloride salt improves water solubility, while the methyl group enhances lipophilicity. Safety data are unspecified .

Electronic and Steric Effects

• 2-Fluoro-N-methyl-5-nitrobenzenesulfonamide ():
  • Substituents: Nitro (position 5, strong electron-withdrawing), fluorine (position 2), and methyl group.
  • Reactivity: The nitro group increases electrophilicity, favoring reactions like nucleophilic substitution.
  • Comparison: The target compound’s fluorine and chlorine substituents are weaker electron-withdrawing groups, likely reducing reactivity but improving stability .

Pharmaceutical Potential

• 5-Chloro-N-[2-(5-methoxy-1H-indol-3-yl)ethyl]-3-methyl-2-oxo-benzoxazole-6-sulfonamide ():
  • Structure: Incorporates a benzoxazole and indole moiety, suggesting CNS or anticancer applications.
  • Comparison: The target compound’s simpler structure may lack the target specificity of complex heterocycles but could serve as a lead for optimization .

Agrochemical Utility

• 4-Chloro-2-cyano-N,N-dimethyl-5-p-tolyl-imidazole-1-sulfonamide (): Application: Used as a fungicide due to imidazole’s bioactivity. Comparison: The absence of an imidazole ring in the target compound may limit fungicidal utility but expand opportunities in other agrochemical roles .

Comparative Data Tables

Table 1: Substituent and Bioactivity Comparison

Compound	Substituents (Positions)	Key Bioactivity/Application	Reference
2-Chloro-N-ethyl-5-fluorobenzene-1-sulfonamide	Cl (2), F (5), N-ethyl	Under investigation	N/A
N-Substituted-(5-chloro-2-methoxyphenyl)benzenesulfonamide	Cl (5), OMe (2), variable N	Antimicrobial
4-Chloro-2-cyano-N,N-dimethyl-5-p-tolyl-imidazole-1-sulfonamide	Cl (4), CN (2), p-tolyl (5)	Fungicide
2-Fluoro-N-methyl-5-nitrobenzenesulfonamide	F (2), NO₂ (5), N-methyl	High reactivity (e.g., synthesis)